Cas no 89634-76-4 (Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)-)
89634-76-4 structure
Product Name:Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)-
CAS No:89634-76-4
MF:C7H2ClF4NO2
MW:243.54289484024
CID:593927
PubChem ID:20163306
Update Time:2025-09-24
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)-
- 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)benzene
- SCHEMBL10812794
- 5-chloro-4-fluoro-2-nitrobenzotrifluoride
- EN300-43360482
- DTXSID50603181
- 89634-76-4
-
- Inchi： 1S/C7H2ClF4NO2/c8-4-1-3(7(10,11)12)6(13(14)15)2-5(4)9/h1-2H
- InChI Key： BNRUORLMVKXHTL-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=C(C(F)(F)F)C=1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 242.9710186g/mol
- Monoisotopic Mass: 242.9710186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 45.8Ų
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR003WUW-50mg |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 50mg |
$155.00 | 2025-02-13 | |
| Aaron | AR003WUW-100mg |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 100mg |
$218.00 | 2025-02-13 | |
| Aaron | AR003WUW-250mg |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 250mg |
$300.00 | 2025-02-13 | |
| Aaron | AR003WUW-500mg |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 500mg |
$540.00 | 2025-02-13 | |
| Aaron | AR003WUW-1g |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 1g |
$712.00 | 2025-02-13 | |
| Aaron | AR003WUW-2.5g |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 2.5g |
$1370.00 | 2025-02-13 | |
| Aaron | AR003WUW-5g |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 5g |
$2016.00 | 2025-02-13 | |
| Aaron | AR003WUW-10g |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 10g |
$2976.00 | 2025-02-13 | |
| 1PlusChem | 1P003WMK-50mg |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 50mg |
$173.00 | 2024-04-20 | |
| 1PlusChem | 1P003WMK-100mg |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- |
89634-76-4 | 95% | 100mg |
$228.00 | 2024-04-20 |
Benzene, 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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